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Compound of Interest

Compound Name: Propargyl iodide
CAS No.: 659-86-9
Cat. No.: B14754630
Get Quote
. J

For Immediate Release

This technical whitepaper provides an in-depth overview of propargyl iodide, a versatile
reagent in organic synthesis, with a focus on its chemical properties, synthesis, and
applications in drug development and research. This guide is intended for researchers,
scientists, and professionals in the field of drug development.

Chemical Identity and Properties

Propargyl iodide, a valuable building block in organic synthesis, is a colorless liquid with a
pungent odor.[1] It is soluble in organic solvents and plays a crucial role in the preparation of
various pharmaceuticals and agrochemicals.[1]

CAS Number: 659-86-9[2]3]

Synonyms: 1-lodo-2-propyne, 3-lodo-1-propyne, 3-lodopropyne, 3-iodoprop-1-yne.[4]

Quantitative Data
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The physical and spectral properties of propargyl iodide are summarized in the tables below.

Table 1. Physical and Chemical Properties

Property

Value

Molecular Formula

CsHsl[2][3]

Molecular Weight 165.96 g/mol [3][4]

Boiling Point 115.98°C (rough estimate)
Density 2.0580 g/cm3 (rough estimate)
Flash Point 45.3°C

Refractive Index

1.5780 (estimate)

Table 2: 1H NMR Spectral Data

Chemical Shift (ppm) Multiplicity Assignment
3.523 t -CHal
2.193 t =C-H

Table 3: FT-IR Spectral Data

Peak (cm™?) Functional Group
3300-3250 =C-H stretch
2120-2100 -C=C- stretch
1450-1400 -CH2- bend
600-500 C-I stretch
Table 4: Mass Spectrometry Data
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miz Interpretation

166 [M]* (Molecular lon)[4]

39 [CsHs]* (Propargyl cation)[4]
38 [CsH:]*

Synthesis of Propargyl lodide

Propargyl iodide is commonly synthesized from propargyl alcohol. One established method
involves the use of triphenylphosphine and iodine.

Experimental Protocol: Synthesis from Propargyl
Alcohol

This protocol outlines the regioselective conversion of a primary alcohol to an iodide using
triphenylphosphine and iodine.[5]

Materials:

Propargyl alcohol

Triphenylphosphine

lodine

Dichloromethane (CH2Clz2)

Saturated aqueous sodium bicarbonate (NaHCOs) solution

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

 Dissolve propargyl alcohol and triphenylphosphine in dichloromethane in a round-bottom
flask.

e Cool the solution in an ice bath.
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» Slowly add a solution of iodine in dichloromethane to the cooled mixture with stirring.

o Allow the reaction to warm to room temperature and stir until the reaction is complete
(monitored by TLC).

¢ Quench the reaction by adding saturated aqueous NaHCOs solution.

o Separate the organic layer, and extract the agueous layer with dichloromethane.

o Combine the organic layers, wash with brine, and dry over anhydrous MgSOa.
 Filter and concentrate the solution under reduced pressure to yield the crude product.

» Purify the crude product by column chromatography on silica gel to obtain pure propargyl
iodide.

Applications in Organic Synthesis

Propargyl iodide is a key reagent in various organic transformations, most notably in the A3
(Aldehyde-Alkyne-Amine) coupling reaction to synthesize propargylamines. Propargylamines
are important structural motifs in many biologically active compounds and are considered
valuable intermediates in the synthesis of nitrogen-containing heterocycles.

The A3 Coupling Reaction

The A3 coupling is a one-pot, three-component reaction between an aldehyde, a terminal
alkyne, and an amine, typically catalyzed by a metal salt.[6][7] This reaction is highly atom-
economical and allows for the efficient construction of propargylamines.[6]

Workflow for a Typical A3 Coupling Reaction
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Caption: A generalized workflow for the A3 coupling reaction.

Mechanism of the A3 Coupling Reaction The reaction mechanism generally involves the
formation of a metal acetylide from the terminal alkyne and the in-situ formation of an iminium
ion from the aldehyde and amine. The nucleophilic attack of the acetylide on the iminium ion

yields the propargylamine product.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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